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Compound of Interest

Compound Name:
2,6-Dimethoxy-4-

nitrobenzaldehyde

Cat. No.: B8028202

Get Quote

Executive Summary
2,6-Dimethoxy-4-nitrobenzaldehyde (CAS: 1803842-51-4) is a substituted aromatic aldehyde

used primarily as a synthetic intermediate.[1] While mono-nitro aromatic compounds are

generally more stable than their poly-nitro counterparts (e.g., TNT), they retain potential shock

sensitivity and thermal instability, particularly when dry or in the presence of alkaline

contaminants.

Core Directive: Do NOT attempt bench-top chemical deactivation (e.g., oxidation or reduction)

as a primary disposal method. The risk of generating unstable nitrated by-products or triggering

a runaway exothermic reaction is unnecessary. The only authorized disposal route is

commercial high-temperature incineration via a licensed hazardous waste contractor.

Chemical Identity & Hazard Assessment[2][3][4]
Before initiating disposal, verify the specific isomer identity. The 2,6-dimethoxy substitution

pattern creates steric crowding around the aldehyde, influencing its reactivity compared to

other isomers (e.g., 6-nitroveratraldehyde).
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Property Data

Chemical Name 2,6-Dimethoxy-4-nitrobenzaldehyde

CAS Number 1803842-51-4

Molecular Formula C₉H₉NO₅

Molecular Weight 211.17 g/mol

Physical State Yellow crystalline solid

Key Hazards

Skin/Eye Irritant (Cat 2), STOT-SE 3

(Respiratory), Potential Energetic Material (Nitro

group)

Storage Class
4.1B (Flammable Solids) or 11 (Combustible

Solids) - Check SDS specific to vendor

Reactivity

Incompatible with Strong Oxidizers, Strong

Bases (can form explosive salts), and Reducing

Agents.

Critical Safety Note: The "Nitro-Aldehyde" Risk
Nitrobenzaldehydes possess two reactive functionalities:

Nitro Group (-NO₂): Provides oxygen for combustion; imparts shock/friction sensitivity.

Aldehyde Group (-CHO): Susceptible to autoxidation to form carboxylic acids (which may

alter pH and stability) or formation of peroxides if ether linkages are cleaved (less likely here

but possible).

Do not store old, dried-out samples indefinitely. Old samples may accumulate degradation

products that increase sensitivity.

Waste Classification (RCRA & EPA)
This compound does not have a specific "P" or "U" list citation under the Resource

Conservation and Recovery Act (RCRA). Therefore, it must be characterized by the generator

(you) based on its properties.
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Classification Criteria Status Action

Listed Waste (P/U List) Not Listed
Default to Characteristic Waste

determination.

Ignitability (D001) Likely

If flash point < 60°C (unlikely

for solid) or burns vigorously.

Manage as D001 to be safe.

Reactivity (D003) Possible

If the compound undergoes

violent change without

detonating or forms potentially

explosive mixtures with water.

Manage as D003 if unsure.

Toxicity (D004-D043) Not standard

Unless TCLP testing proves

otherwise, assume toxic

properties.

Operational Rule: Conservatively manage this waste as Hazardous Chemical Waste with the

profile: Toxic, Irritant, Organics containing Nitrogen.

Segregation & Packaging Protocol
Proper segregation prevents the formation of "incompatible cocktails" in waste drums.

Compatibility Matrix

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8028202?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Stream Compatibility Reason for Segregation

Oxidizers (Nitrates, Peroxides) 🔴 INCOMPATIBLE

High risk of fire/explosion. Nitro

group acts as fuel/oxidizer

bridge.

Strong Bases (NaOH, Amines) 🔴 INCOMPATIBLE

Aldehydes undergo

Cannizzaro reactions; Nitro

groups can form sensitive

salts.

Halogenated Solvents 🟡 Conditional

Generally safe, but increases

incineration costs. Keep

separate if possible.

Combustible Organics 🟢 COMPATIBLE

Alcohols, Acetone, Non-halo

solvents are suitable carriers

for solution waste.

Packaging Steps
Primary Container: Use the original manufacturer's amber glass vial if possible. If

transferring, use a High-Density Polyethylene (HDPE) or Amber Glass jar with a PTFE-lined

screw cap.

Why Amber? The compound is light-sensitive. Photochemical degradation can produce

unknown, potentially unstable species.

Labeling: Affix a hazardous waste label immediately.

Constituents: "2,6-Dimethoxy-4-nitrobenzaldehyde" (Do not use abbreviations).[1]

Hazards: Check "Toxic" and "Irritant".[2] Add "Nitro-Aromatic" as a special note for the

waste handlers.

Secondary Containment: Place the sealed primary container inside a clear plastic zip-top

bag to contain any leakage/dust.
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Disposal Workflow
The following decision logic ensures the compound is routed to the correct destruction facility

(Incineration).
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Legend

Waste Generation:
2,6-Dimethoxy-4-nitrobenzaldehyde

Is the material Solid or in Solution?

Solid Waste

Solid

Solution Waste

Dissolved

Place in Amber Glass/HDPE Jar
(Do NOT use metal)

Label: 'Toxic, Irritant, Nitro-Aromatic'

Satellite Accumulation Area
(Cool, Dry, Dark)

Solvent Compatibility check:
Is it an Oxidizer or Strong Base?

STOP: Do not mix.
Precipitate or neutralize first.

Yes

Collect in 'Organic Solvents'
Waste Stream

No

Request EHS Pickup
Declare: 'High Energy Precursor'

Commercial Incineration

Blue: Action | Yellow: Decision | Red: Stop | Black: Final Fate

Click to download full resolution via product page

Figure 1: Decision logic for the safe segregation and disposal of nitro-aromatic aldehyde waste.
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Emergency Spill Response
If a spill occurs, immediate action is required to prevent dust dispersion (inhalation hazard) and

contact with incompatibles.

Evacuate & PPE: Clear the immediate area. Don Nitrile gloves (double gloved

recommended), Safety Goggles, and a Lab Coat. If powder is fine/dusty, use an N95

respirator or work inside a fume hood.

Containment:

Solid Spill: Do NOT sweep dry. Dry sweeping generates static charge, which can trigger

nitro compounds.

Technique: Cover the spill with wet paper towels (water or ethanol) to dampen the powder.

Scoop the wet slurry into a waste container.

Decontamination: Wipe the surface with a mild soap solution. Do not use bleach (oxidizer) or

strong caustic soda (base), as these react with the aldehyde/nitro groups.

Disposal of Debris: All spill cleanup materials (towels, gloves) must be disposed of as

hazardous chemical waste, same as the pure chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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